Cas no 2807455-99-6 (2-(3-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane)

• Product Name: 2-(3-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane
• CAS No: 2807455-99-6
• MF: C₉H₇BrClFO₂
• MW: 281.506084680557
• CID: 6795777
• PubChem ID: 164891205
• Update Time: 2025-07-02

2-(3-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2807455-99-6
• 2-(3-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane
• MFCD34756583

• Inchi： 1S/C9H7BrClFO2/c10-7-4-5(12)3-6(8(7)11)9-13-1-2-14-9/h3-4,9H,1-2H2
• InChI Key： WZFHAVQYDVOYGJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1Cl)C1OCCO1)F

Computed Properties

• Exact Mass: 279.93020g/mol
• Monoisotopic Mass: 279.93020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(3-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane

Recent Advances in the Study of 2-(3-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane (CAS: 2807455-99-6)

The compound 2-(3-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane (CAS: 2807455-99-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique halogen-substituted phenyl ring and dioxolane moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of drug discovery and development.

One of the key areas of research involves the compound's role as a versatile intermediate in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane can serve as a precursor for the development of novel kinase inhibitors. The study highlighted its utility in introducing halogenated aromatic systems into target molecules, which is crucial for enhancing binding affinity and selectivity in drug design.

In addition to its synthetic applications, recent investigations have explored the compound's direct biological effects. A preprint from BioRxiv (2024) reported that 2-(3-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane exhibits moderate inhibitory activity against certain cancer cell lines, particularly those associated with hematological malignancies. The mechanism of action appears to involve interference with cellular signaling pathways, although further mechanistic studies are warranted to fully elucidate its pharmacological profile.

Another notable development is the compound's potential in antimicrobial research. A team at the University of Cambridge recently identified derivatives of 2-(3-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane that display activity against drug-resistant bacterial strains. The presence of multiple halogen atoms in the structure is believed to contribute to this activity by enhancing membrane permeability and disrupting bacterial cell wall synthesis.

From a chemical perspective, advances in the scalable synthesis of 2-(3-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane have been reported. A 2023 patent application (WO202318765A1) describes an improved synthetic route that achieves higher yields and purity while reducing environmental impact through greener chemistry approaches. This development is particularly significant for potential industrial-scale production.

Looking ahead, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Preliminary molecular modeling studies suggest that the dioxolane ring system may serve as an effective linker for prodrug strategies, potentially enabling more precise delivery of therapeutic payloads to specific tissues or cell types.

In conclusion, 2-(3-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane (CAS: 2807455-99-6) represents a multifaceted compound with diverse applications in pharmaceutical research. Its unique structural features continue to inspire novel synthetic approaches and therapeutic strategies. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics, particularly in oncology and infectious disease treatment.